1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol

• Molecular Formula: C18H22ClNO3
• Molecular Weight: 335.8 g/mol
• IUPAC Name: 1-[(5-chloro-3-methoxy-2-phenylmethoxyphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C18H22ClNO3/c1-13(21)10-20-11-15-8-16(19)9-17(22-2)18(15)23-12-14-6-4-3-5-7-14/h3-9,13,20-21H,10-12H2,1-2H3
• InChI Key: WNJOHUIIPZCXJH-UHFFFAOYSA-N
• SMILES: CC(CNCC1=CC(=CC(=C1OCC2=CC=CC=C2)OC)Cl)O
• Canonical SMILES: CC(CNCC1=C(C(=CC(=C1)Cl)OC)OCC2=CC=CC=C2)O

Description

1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol, also known as BZAP, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has been found to possess various pharmacological properties that make it a promising candidate for drug development.

Scientific Research Applications

1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has been found to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and antioxidant effects. It has also been shown to possess antitumor and antiproliferative activities against cancer cells. 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has been extensively studied for its potential to treat various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol is not yet fully understood. However, studies suggest that it may exert its pharmacological effects by modulating various signaling pathways in the body. 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of inflammatory mediators. It also activates the Nrf2/ARE pathway, which plays a crucial role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol also exerts anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its pharmacological effects can be easily evaluated using various in vitro and in vivo assays. However, 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol. One of the most promising areas of research is the development of 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol-based drugs for the treatment of cancer and other diseases. Further studies are needed to elucidate the exact mechanism of action of 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol and to identify its molecular targets. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacological properties are also important areas of research.

Synthesis Methods

The synthesis of 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol involves the reaction of 2-(benzyloxy)-5-chloro-3-methoxybenzaldehyde with 1-amino-2-propanol under appropriate conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield 1-{[2-(Benzyloxy)-5-chloro-3-methoxybenzyl]amino}propan-2-ol. The purity and yield of the synthesized compound can be improved by using appropriate purification techniques.